Dihydropyridazine
Description
Dihydropyridazine is a useful research compound. Its molecular formula is C4H6N2 and its molecular weight is 82.10 g/mol. The purity is usually 95%.
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Scientific Research Applications
Medicinal Applications
1.1 Anticancer Activity
Dihydropyridazine derivatives have shown promising results as anticancer agents. For instance, this compound-4-carboxamide has been identified as a novel MET kinase inhibitor, demonstrating efficacy in inhibiting cancer cell proliferation in vitro and in vivo studies . The structure-activity relationship (SAR) studies indicate that modifications to the this compound scaffold can enhance its potency against various cancer types.
1.2 Neuroprotective Properties
Research has highlighted the neuroprotective abilities of this compound compounds. For example, certain derivatives have been linked to improved cognitive function and reduced neuronal apoptosis in models of neurodegenerative diseases . The mechanism is believed to involve modulation of neurotransmitter systems and reduction of oxidative stress.
1.3 Anti-inflammatory Effects
This compound derivatives have also been explored for their anti-inflammatory properties. Studies indicate that these compounds can inhibit pro-inflammatory cytokines and enzymes, suggesting their potential use in treating inflammatory diseases .
Synthetic Advances
The synthesis of this compound derivatives has evolved significantly, with recent advancements focusing on one-pot reactions that streamline the production process. A notable method involves the catalytic synthesis of polycyclic 4,5-dihydropyridazine-3(2H)-ones from alkenes without the need for complex catalysts . This approach not only enhances yield but also reduces environmental impact.
Case Studies and Research Findings
Properties
CAS No. |
63863-32-1 |
|---|---|
Molecular Formula |
C4H6N2 |
Molecular Weight |
82.10 g/mol |
IUPAC Name |
1,2-dihydropyridazine |
InChI |
InChI=1S/C4H6N2/c1-2-4-6-5-3-1/h1-6H |
InChI Key |
BKWQKVJYXODDAC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CNNC=C1 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
